Cas no 886159-22-4 (1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 886159-22-4
• MF: C₂₄H₂₃FN₂O₅
• MW: 438.448230028152
• CID: 5840076
• PubChem ID: 4902016
• Update Time: 2025-07-10

1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-6-methoxy-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(3-fluorophenyl)-1,2-dihydro-6-methoxy-2-[2-(4-morpholinyl)ethyl]-
• AKOS002311469
• F3227-1837
• 1-(3-fluorophenyl)-6-methoxy-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 1-(3-fluorophenyl)-6-methoxy-2-[2-(morpholin-4-yl)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 886159-22-4
• STK854962
• AKOS016184860
• 1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C24H23FN2O5/c1-30-17-5-6-18-19(14-17)32-23-20(22(18)28)21(15-3-2-4-16(25)13-15)27(24(23)29)8-7-26-9-11-31-12-10-26/h2-6,13-14,21H,7-12H2,1H3
• InChI Key： MIKPPJKQHIGKLS-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=CC=CC(F)=C2)C2C(=O)C3=CC=C(OC)C=C3OC=2C1=O

Computed Properties

• Exact Mass: 438.15910000g/mol
• Monoisotopic Mass: 438.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 645.0±55.0 °C(Predicted)
• pka: 6.76±0.10(Predicted)

Additional information on 1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Research Brief on 1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 886159-22-4)

The compound 1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 886159-22-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex chromenopyrrole-dione scaffold, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific protein kinases implicated in cancer progression. Structural analysis reveals that the morpholine and fluorophenyl moieties play a critical role in binding to the ATP-binding pocket of target kinases, thereby disrupting their signaling pathways. In vitro studies have demonstrated significant antiproliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest that 886159-22-4 could serve as a valuable lead compound for the development of novel kinase inhibitors.

In addition to its anticancer potential, recent investigations have explored the compound's pharmacokinetic properties and toxicity profile. Preliminary data indicate that 1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione exhibits favorable metabolic stability and oral bioavailability in animal models. However, further optimization is required to address issues related to off-target effects and potential drug-drug interactions. Researchers are currently employing structure-activity relationship (SAR) studies to refine the compound's selectivity and enhance its therapeutic index.

The synthetic route for 886159-22-4 has also been a subject of recent innovation. A team of chemists has developed a more efficient and scalable synthesis, reducing the number of steps and improving overall yield. This advancement is expected to facilitate larger-scale production for further preclinical and clinical evaluations. The new synthetic approach leverages modern catalytic methods and green chemistry principles, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the research community is optimistic about the translational potential of 1-(3-fluorophenyl)-6-methoxy-2-2-(morpholin-4-yl)ethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione. Ongoing studies are focusing on its combination therapy potential with existing anticancer agents, as well as its application in other therapeutic areas such as inflammatory diseases and neurodegenerative disorders. The compound's unique structural features and promising biological activity make it a compelling candidate for further investigation and development.